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Compound of Interest

Compound Name: Nigericin sodium salt

Cat. No.: B1678870 Get Quote

Technical Support Center: Nigericin Sodium Salt
This guide provides technical information, troubleshooting advice, and frequently asked

questions for researchers using lyophilized Nigericin sodium salt.

Frequently Asked Questions (FAQs)
Q1: What is the optimal storage temperature for lyophilized Nigericin sodium salt?

For long-term stability, lyophilized Nigericin sodium salt should be stored at 2-8°C,

desiccated, and protected from light.[1][2] Some suppliers recommend 4°C.[3][4] Under these

conditions, the product is stable for up to 3 years.[1] For extended long-term storage, keeping

the product at -20°C is also an option.[5]

Q2: How should I store Nigericin sodium salt after reconstitution?

Once reconstituted in a solvent such as DMSO or ethanol, the solution should be aliquoted to

avoid repeated freeze-thaw cycles.[3] These aliquots should be stored at -20°C for short-to-

medium term storage (1-2 months) or at -80°C for longer-term storage (up to 6 months).[3][4][6]

[7]

Q3: What is the shelf life of Nigericin sodium salt?

Lyophilized: When stored correctly at 2-8°C, desiccated, and protected from light, the

lyophilized powder is stable for 2 to 3 years.[1][3]
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In Solution: Stability in solution is lower. When stored at -20°C, solutions are typically stable

for up to 2 months.[3][6] For storage up to 6 months, -80°C is recommended.[4][7]

Q4: How do I properly reconstitute lyophilized Nigericin sodium salt?

Before opening, allow the vial to equilibrate to room temperature to prevent moisture

condensation.

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Nigericin sodium salt is practically insoluble in water.[1] Reconstitute it in an appropriate

organic solvent such as DMSO, ethanol, or methanol.[1][2][3]

For a 10 mM stock solution, you can reconstitute 5 mg of powder in 669 μl of DMSO.[3]

If solubility issues arise, gentle warming to 37°C or brief sonication may help dissolve the

compound.[8]

Q5: What are the key safety precautions when handling Nigericin sodium salt?

Nigericin sodium salt is toxic if swallowed and can cause skin and eye irritation.[7] Always

handle this compound in a well-ventilated area or a chemical fume hood.[5] Wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5][7]

Avoid creating and inhaling dust.[5][7]

Storage Condition Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cellsignal.com/products/activators-inhibitors/nigericin-sodium-salt/66419
https://www.chemicalbook.com/ProductChemicalPropertiesCB1972391_EN.htm
https://www.medchemexpress.com/Nigericin-sodium-salt.html
https://file.medchemexpress.com/batch_PDF/HY-100381/Nigericin-sodium-salt-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1678870?utm_src=pdf-body
https://www.benchchem.com/product/b1678870?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/379/493/n7143pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/379/493/n7143pis.pdf
https://www.goldbio.com/products/nigericin-sodium-salt
https://www.cellsignal.com/products/activators-inhibitors/nigericin-sodium-salt/66419
https://www.cellsignal.com/products/activators-inhibitors/nigericin-sodium-salt/66419
https://www.apexbt.com/nigericin-sodium-salt.html
https://www.benchchem.com/product/b1678870?utm_src=pdf-body
https://www.benchchem.com/product/b1678870?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-100381/Nigericin-sodium-salt-SDS-MedChemExpress.pdf
https://www.ubpbio.com/temp/MSDS_F3200.pdf
https://www.ubpbio.com/temp/MSDS_F3200.pdf
https://file.medchemexpress.com/batch_PDF/HY-100381/Nigericin-sodium-salt-SDS-MedChemExpress.pdf
https://www.ubpbio.com/temp/MSDS_F3200.pdf
https://file.medchemexpress.com/batch_PDF/HY-100381/Nigericin-sodium-salt-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration Key Conditions

Lyophilized Powder 2-8°C Up to 3 years
Desiccated, protected

from light[1][3]

Reconstituted Solution -20°C Up to 2 months

Aliquoted, sealed,

away from moisture[3]

[6]

Reconstituted Solution -80°C Up to 6 months

Aliquoted, sealed,

away from moisture[4]

[7]

Troubleshooting Guide
Issue 1: The lyophilized powder is difficult to dissolve.

Cause: Incorrect solvent choice.

Solution: Do not use water or aqueous buffers for initial reconstitution.[1] Use high-purity,

anhydrous DMSO, ethanol, or methanol.[1][2][3] Moisture-absorbing DMSO can reduce

solubility.[9]

Cause: Insufficient mixing.

Solution: After adding the solvent, vortex the vial gently. If particulates remain, you can

warm the solution briefly to 37°C or place it in an ultrasonic bath for a short period to aid

dissolution.[8]

Issue 2: No biological effect is observed in the experiment.

Cause: Compound degradation due to improper storage.

Solution: Verify that both the lyophilized powder and reconstituted solutions have been

stored at the correct temperatures and protected from light and moisture. Avoid multiple

freeze-thaw cycles with stock solutions by using aliquots.[3]
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Cause: Incorrect dosage or experimental conditions.

Solution: The effective concentration of Nigericin can vary significantly depending on the

cell type and experimental goal. Review the literature for typical working concentrations.

For example, it is a potent activator of the NLRP3 inflammasome.[4][9]

Issue 3: Inconsistent results between experiments.

Cause: Repeated freeze-thaw cycles of the stock solution.

Solution: Prepare single-use aliquots of your stock solution immediately after

reconstitution to ensure consistent potency and prevent degradation.[3]

Cause: Variation in solvent quality.

Solution: Use fresh, high-purity, anhydrous solvents for reconstitution, as contaminants or

water content can affect the stability and solubility of the compound.[9]

Experimental Protocols & Visualizations
Protocol: NLRP3 Inflammasome Activation in
Macrophages
This protocol describes a general procedure for inducing IL-1β secretion in mouse bone

marrow-derived macrophages (BMDMs) using LPS and Nigericin.

Cell Preparation: Plate BMDMs at a density of 1 x 10^6 cells/mL in a suitable culture plate

and allow them to adhere overnight.

Priming Step (Signal 1): Prime the cells with Lipopolysaccharide (LPS) at a concentration of

50-100 ng/mL for 3-4 hours. This step upregulates the expression of pro-IL-1β and NLRP3

components.

Activation Step (Signal 2): Prepare a working solution of Nigericin sodium salt in cell

culture media from your stock solution. A typical final concentration is 5-20 µM.

Treatment: Remove the LPS-containing media and add the Nigericin working solution to the

cells.
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Incubation: Incubate the cells for 45-60 minutes at 37°C.

Sample Collection: Carefully collect the cell culture supernatant. Centrifuge to remove any

detached cells or debris.

Analysis: Analyze the supernatant for secreted IL-1β using an ELISA kit or for Caspase-1

activation and IL-1β cleavage via Western blot of the cell lysate and supernatant.

Visualizations
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Caption: Nigericin-induced NLRP3 inflammasome activation pathway.
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Start: Experiment Issue
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Caption: Troubleshooting workflow for Nigericin sodium salt experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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